N-(3,5-dichlorophenyl)benzenesulfonamide
Overview
Description
N-(3,5-dichlorophenyl)benzenesulfonamide, also known as C21, is a chemical compound with the molecular formula C12H9Cl2NO2S . It is used as an inhibitor of Rac activation by Dock5 .
Molecular Structure Analysis
The molecular structure of N-(3,5-dichlorophenyl)benzenesulfonamide can be represented by the SMILES notation: ClC1=CC(NS(=O)(=O)C2=CC=CC=C2)=CC(Cl)=C1 . This indicates that the molecule contains a benzenesulfonamide core with a 3,5-dichlorophenyl group attached.Physical And Chemical Properties Analysis
N-(3,5-dichlorophenyl)benzenesulfonamide is a solid compound with a molecular weight of 302.17 g/mol . It is soluble in DMSO .Scientific Research Applications
Inhibitor of Rac Activation by Dock5
N-(3,5-dichlorophenyl)benzenesulfonamide, also known as C21, has been identified as an inhibitor of Rac activation by Dock5 . Rac is a small GTPase of the Rho family that plays a crucial role in cell migration, and Dock5 is a guanine nucleotide exchange factor that activates Rac. Therefore, C21 could potentially be used in research studies investigating cell migration and related processes .
Chemical Synthesis
N-(3,5-dichlorophenyl)benzenesulfonamide can be used in chemical synthesis. For example, it can be used in the preparation of 3,5-dichlorobenzoic acid, which is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals .
Crystallography Studies
N-(3,5-dichlorophenyl)benzenesulfonamide has been studied in crystallography, which is the science of determining the arrangement of atoms in crystalline solids . Understanding the crystal structure of a compound can provide valuable insights into its physical properties and potential applications .
Mechanism of Action
Target of Action
“N-(3,5-dichlorophenyl)benzenesulfonamide”, also known as C21, primarily targets the Rac protein . The Rac protein plays a crucial role in cell signaling and regulation of cell morphology .
Mode of Action
C21 acts as an inhibitor of Rac activation by Dock5 . Dock5 is a guanine nucleotide exchange factor that activates Rac. By inhibiting this activation, C21 can modulate the activity of Rac and its downstream effects .
Biochemical Pathways
The primary biochemical pathway affected by C21 is the Rac-Dock5 signaling pathway . This pathway is involved in various cellular processes, including cell migration, cell cycle progression, and gene expression . The inhibition of Rac activation by C21 can therefore have wide-ranging effects on these processes .
Result of Action
The molecular and cellular effects of C21’s action primarily involve changes in cell signaling due to the inhibition of Rac activation . This can lead to alterations in cell morphology and function, potentially influencing various biological processes .
Safety and Hazards
properties
IUPAC Name |
N-(3,5-dichlorophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO2S/c13-9-6-10(14)8-11(7-9)15-18(16,17)12-4-2-1-3-5-12/h1-8,15H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMKZVAZQKOKXRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90407261 |
Source
|
| Record name | N-(3,5-dichlorophenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90407261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dichlorophenyl)benzenesulfonamide | |
CAS RN |
54129-15-6 |
Source
|
| Record name | N-(3,5-dichlorophenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90407261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
